5-((3-Bromophenyl)(4-methylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and rings, including a thiazolo[3,2-b][1,2,4]triazol ring, a bromophenyl group, and a methylpiperazine group. These groups are common in many pharmaceuticals and biologically active compounds, suggesting that this compound may have interesting biological properties .
Molecular Structure Analysis
The molecular structure of this compound would be determined by techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography .Scientific Research Applications
Antimicrobial Activities
Research has explored the antimicrobial potentials of compounds related to 1,2,4-triazole derivatives. For instance, the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives have been investigated, revealing that certain compounds exhibit good to moderate activities against test microorganisms. This highlights the potential of 1,2,4-triazole compounds in contributing to the development of new antimicrobial agents (H. Bektaş, N. Karaali, D. Sahin, A. Demirbaş, S. Karaoglu, N. Demirbas, 2007).
Synthesis of Novel Compounds
The compound's structure suggests its utility in the synthesis of novel derivatives with potential biological activities. For example, research on synthesizing triazole analogues of piperazine highlights efforts to develop new compounds with significant antibacterial activity. This research demonstrates the ongoing exploration into triazole and piperazine derivatives for potential therapeutic applications (A. Nagaraj, S. Srinivas, G. N. Rao, 2018).
Potential Inhibitors and Biological Evaluation
Another study focused on synthesizing derivatives that act as potential inhibitors for specific enzymes, illustrating the compound's relevance in designing inhibitors with precise biological targets. The synthesized compounds showed promising IC50 values against the targeted enzyme, indicating their potential as effective inhibitors (Tayebe Asghari, M. Bakavoli, H. Eshghi, Sattar Saberi, Zahra Ebrahimpour, 2016).
Structural Characterization and Pharmacophore Design
Research also delves into the structural characterization of related compounds, providing insights into their molecular configuration and potential interactions with biological targets. This information is crucial for understanding the mechanisms underlying their biological activities and for designing compounds with optimized pharmacological profiles (Z. Karczmarzyk, W. Malinka, 2008).
Future Directions
Properties
IUPAC Name |
5-[(3-bromophenyl)-(4-methylpiperazin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20BrN5OS/c1-11-19-17-23(20-11)16(24)15(25-17)14(12-4-3-5-13(18)10-12)22-8-6-21(2)7-9-22/h3-5,10,14,24H,6-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MENTXZNXOLNXLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)Br)N4CCN(CC4)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20BrN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.